Cas no 1513981-34-4 (4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 1513981-34-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5712452
• PubChem ID: 83638370
• Update Time: 2025-05-21

4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(AMINOMETHYL)-8-ETHYL-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE
• 1513981-34-4
• EN300-1301206
• 2(1H)-Quinolinone, 4-(aminomethyl)-8-ethyl-3,4-dihydro-
• 4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one

• Inchi： 1S/C12H16N2O/c1-2-8-4-3-5-10-9(7-13)6-11(15)14-12(8)10/h3-5,9H,2,6-7,13H2,1H3,(H,14,15)
• InChI Key： YJFZSALGKLXOQG-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)C2C=CC=C(CC)C=2N1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 371.2±42.0 °C(Predicted)
• pka: 14.55±0.40(Predicted)

Additional information on 4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one

4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one: A Comprehensive Overview

The compound with CAS No. 1513981-34-4, commonly referred to as 4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This tetrahydroquinolinone derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a quinoline skeleton with a tetrahydro ring system, an ethyl group at the 8-position, and an aminomethyl substituent at the 4-position. These structural features contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of tetrahydroquinolinone derivatives in medicinal chemistry. Researchers have explored the synthesis of these compounds through various methods, including intramolecular cyclization and enzymatic catalysis. The aminomethyl group at the 4-position plays a crucial role in modulating the molecule's pharmacokinetic properties, such as solubility and bioavailability. Additionally, the 8-ethyl group enhances the lipophilicity of the compound, which is essential for its interaction with cellular membranes and receptors.

One of the most promising applications of 4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one lies in its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could be a valuable candidate for developing treatments for Alzheimer's disease and related conditions.

Furthermore, advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed that 4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one exhibits strong binding interactions with G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. This insight has paved the way for further investigations into its efficacy in treating cardiovascular and inflammatory disorders.

In terms of synthesis optimization, chemists have developed novel strategies to enhance the yield and purity of tetrahydroquinolinone derivatives. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while minimizing side reactions. Such innovations not only improve the scalability of production but also reduce environmental impact by decreasing energy consumption.

Another area of active research involves the exploration of biocatalytic pathways for synthesizing this compound. Enzymes such as ketoreductases and transferases have shown potential in facilitating stereoselective transformations necessary for constructing the tetrahydroquinoline framework. This approach aligns with the growing trend toward sustainable chemical processes and green chemistry principles.

Looking ahead, collaborative efforts between academia and industry are expected to drive further advancements in understanding the therapeutic potential of CAS No. 1513981-34-4. Clinical trials are currently being planned to evaluate its safety and efficacy in human subjects. If successful, this compound could mark a significant milestone in the development of novel therapeutics targeting complex diseases.

In conclusion, 4-(Aminomethyl)-8-ethyl-1,2,3,4-tetrahydroquinolin-2-one represents a cutting-edge molecule with vast opportunities in drug discovery and chemical synthesis. Its unique structure and versatile properties make it a focal point for researchers across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern pharmacology.